Cas no 2137744-23-9 (4-Pyridinemethanamine, 2-(1-azetidinyl)-6-methoxy-)

• Product Name: 4-Pyridinemethanamine, 2-(1-azetidinyl)-6-methoxy-
• CAS No: 2137744-23-9
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 5264083
• Update Time: 2025-07-17

4-Pyridinemethanamine, 2-(1-azetidinyl)-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinemethanamine, 2-(1-azetidinyl)-6-methoxy-

• Inchi： 1S/C10H15N3O/c1-14-10-6-8(7-11)5-9(12-10)13-3-2-4-13/h5-6H,2-4,7,11H2,1H3
• InChI Key： CLDDBDBHVPLBJR-UHFFFAOYSA-N
• SMILES： C1(N2CCC2)=NC(OC)=CC(CN)=C1

Additional information on 4-Pyridinemethanamine, 2-(1-azetidinyl)-6-methoxy-

Introduction to 4-Pyridinemethanamine, 2-(1-azetidinyl)-6-methoxy- (CAS No. 2137744-23-9)

4-Pyridinemethanamine, 2-(1-azetidinyl)-6-methoxy-, identified by its Chemical Abstracts Service (CAS) number 2137744-23-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic amines, characterized by its pyridine core and azetidine side chain, which contribute to its unique chemical and biological properties. The presence of a methoxy group at the 6-position further modulates its reactivity and potential biological activity, making it a subject of interest for researchers exploring novel therapeutic agents.

The structural framework of 4-Pyridinemethanamine, 2-(1-azetidinyl)-6-methoxy- encompasses a pyridine ring linked to an amine functional group at the 4-position, with an azetidine ring attached at the 2-position. The methoxy substituent at the 6-position of the pyridine ring introduces additional electronic and steric influences, which can significantly impact its interactions with biological targets. This compound's molecular architecture suggests potential applications in the development of small-molecule inhibitors, particularly those targeting enzymes or receptors involved in critical biological pathways.

In recent years, there has been a growing emphasis on the discovery and optimization of novel heterocyclic compounds due to their diverse pharmacological profiles. The azetidine moiety, in particular, has been recognized for its role in enhancing binding affinity and selectivity in drug candidates. Studies have demonstrated that azetidine derivatives can exhibit inhibitory activity against various enzymes, including kinases and proteases, which are often implicated in diseases such as cancer and inflammatory disorders. The methoxy group in 4-Pyridinemethanamine, 2-(1-azetidinyl)-6-methoxy- further enhances its potential as a pharmacophore by contributing to hydrogen bonding interactions and improving solubility.

Research into 4-Pyridinemethanamine, 2-(1-azetidinyl)-6-methoxy- has been driven by its structural similarity to known bioactive compounds. For instance, related pyridine derivatives have been investigated for their antimicrobial and anti-inflammatory properties. The combination of the pyridine ring, azetidine side chain, and methoxy group creates a versatile scaffold that can be modified to fine-tune biological activity. This flexibility has made it an attractive candidate for structure-activity relationship (SAR) studies aimed at identifying more potent and selective drug candidates.

One of the most compelling aspects of 4-Pyridinemethanamine, 2-(1-azetidinyl)-6-methoxy- is its potential as a lead compound for drug development. Preclinical studies have begun to explore its interactions with various biological targets, providing insights into its mechanism of action. Initial findings suggest that this compound may exhibit inhibitory effects on certain enzymes involved in signal transduction pathways, which are crucial for regulating cellular processes such as growth and differentiation. Such activities make it a promising candidate for further investigation in therapeutic contexts where modulating these pathways is desirable.

The synthesis of 4-Pyridinemethanamine, 2-(1-azetidinyl)-6-methoxy- represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as nucleophilic substitution reactions, cyclization processes, and functional group modifications. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high yield and purity. Advanced techniques in organic synthesis have enabled researchers to access this molecule efficiently, paving the way for further exploration of its chemical space.

From a medicinal chemistry perspective, 4-Pyridinemethanamine, 2-(1-azetidinyl)-6-methoxy- exemplifies the importance of rational drug design. By leveraging structural insights from related compounds and computational modeling techniques, researchers can predict how modifications to the molecular framework will influence biological activity. This approach has been instrumental in optimizing lead compounds like 4-Pyridinemethanamine, 2-(1-azetidinyl)-6-methoxy-, leading to more effective drug candidates with improved pharmacokinetic profiles.

The future directions for research on 4-Pyridinemethanamine, 2-(1-azetidinyl)-6-methoxy- are promising and multifaceted. Further preclinical studies are needed to elucidate its full spectrum of biological activities and evaluate its potential therapeutic applications. Additionally, computational methods such as molecular docking and virtual screening can be employed to identify new analogs with enhanced properties. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory discoveries into tangible benefits for patients.

In conclusion,4-Pyridinemethanamine, CAS No.2137744-23-9, stands out as a significant compound in pharmaceutical research due to its unique structural features and potential biological activities. Its pyridine core, azetidine side chain, and methoxy group collectively contribute to its versatility as a lead compound for drug development. As research continues to uncover new therapeutic possibilities, this molecule promises to play an important role in advancing our understanding of disease mechanisms and developing innovative treatments.